Cas no 2172043-99-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic acid
• CAS No: 2172043-99-9
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6108113
• PubChem ID: 165555332
• Update Time: 2025-06-26

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic acid
• 2172043-99-9
• EN300-1544016
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]oxy}-3-methoxypropanoic acid

• Inchi： 1S/C24H28N2O7/c1-4-24(2,22(29)26-33-20(14-31-3)21(27)28)25-23(30)32-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,4,13-14H2,1-3H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： IETFZPGNRFGKQR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOC(C(=O)O)COC)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic Acid (CAS No. 2172043-99-9)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic acid, identified by the CAS number 2172043-99-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines a variety of functional groups that make it a promising candidate for further research and development in drug discovery and therapeutic applications.

The molecular backbone of this compound features a 3-methoxypropanoic acid moiety, which is a well-known carboxylic acid derivative frequently utilized in medicinal chemistry due to its ability to participate in hydrogen bonding and salt formation. This feature enhances the compound's solubility and bioavailability, critical factors in the design of effective pharmaceutical agents. Additionally, the presence of a fluoren-9-ylmethyl group attached through a methoxycarbonyl (Moc) protecting group introduces rigidity and electronic properties that can influence binding interactions with biological targets.

The amide linkage in the molecule, specifically the 2-methylbutanamidooxy group, contributes to the compound's overall stability and reactivity. This structural element is often employed in peptidomimetics and protease inhibitors, highlighting the potential of this compound as a scaffold for modulating enzymatic activity. The combination of these structural features positions 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic acid as a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are often involved in critical biological pathways. The unique structural attributes of this compound, including its fluorenyl moiety and amide group, make it an attractive candidate for interfering with PPIs. Specifically, the fluorenyl group can serve as a hydrophobic anchor that interacts with hydrophobic pockets on protein surfaces, while the amide group can engage in hydrogen bonding or salt bridge interactions.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies have demonstrated that certain fluorene derivatives exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cancer cell growth and survival. The presence of the fluoren-9-ylmethyl group in CAS No. 2172043-99-9 suggests that it may similarly interfere with oncogenic pathways, making it a valuable candidate for further investigation as an anti-cancer agent.

Furthermore, the methoxy groups present in both the 3-methoxypropanoic acid and fluoren-9-ylmethyl moieties contribute to the compound's metabolic stability. This stability is crucial for ensuring prolonged activity within biological systems, which is often necessary for therapeutic efficacy. Additionally, these methoxy groups can serve as sites for further chemical modification, allowing researchers to fine-tune the properties of the compound for specific applications.

The amine functionality derived from the Moc protecting group also offers opportunities for derivatization. Once deprotected under appropriate conditions, this amine can be used to introduce additional functional groups or linkages, enabling the synthesis of more complex molecules such as peptidomimetics or conjugates with targeting moieties. This flexibility makes CAS No. 2172043-99-9 a versatile tool for medicinal chemists seeking to develop novel drug candidates.

Recent advancements in computational chemistry have further enhanced the potential of this compound for drug discovery. Molecular docking studies have shown that derivatives of this structure can effectively bind to various biological targets, including kinases and transcription factors implicated in diseases such as cancer and inflammation. These computational findings provide strong rationale for experimental validation and highlight the importance of interdisciplinary approaches in optimizing therapeutic agents.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}-3-methoxypropanoic acid (CAS No. 2172043-99-9) represents a promising scaffold for developing novel pharmaceutical agents with applications spanning oncology and other therapeutic areas. Its unique structural features, including the fluoren-9-ylmethyl, methoxycarbonyl, and 3-methoxypropanoic acid moieties, make it an attractive candidate for further research aimed at modulating critical biological pathways. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies.